Nitrothal isopropyl
Nitrothal isopropyl
Nitrothal-isopropyl is a nitrobenzoic acid, an isopropyl ester and a diester.
Brand Name:
Vulcanchem
CAS No.:
10552-74-6
VCID:
VC0166428
InChI:
InChI=1S/C14H17NO6/c1-8(2)20-13(16)10-5-11(14(17)21-9(3)4)7-12(6-10)15(18)19/h5-9H,1-4H3
SMILES:
CC(C)OC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)OC(C)C
Molecular Formula:
C14H17NO6
Molecular Weight:
295.29 g/mol
Nitrothal isopropyl
CAS No.: 10552-74-6
Reference Standards
VCID: VC0166428
Molecular Formula: C14H17NO6
Molecular Weight: 295.29 g/mol
| CAS No. | 10552-74-6 |
|---|---|
| Product Name | Nitrothal isopropyl |
| Molecular Formula | C14H17NO6 |
| Molecular Weight | 295.29 g/mol |
| IUPAC Name | dipropan-2-yl 5-nitrobenzene-1,3-dicarboxylate |
| Standard InChI | InChI=1S/C14H17NO6/c1-8(2)20-13(16)10-5-11(14(17)21-9(3)4)7-12(6-10)15(18)19/h5-9H,1-4H3 |
| Standard InChIKey | VJAWBEFMCIINFU-UHFFFAOYSA-N |
| SMILES | CC(C)OC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)OC(C)C |
| Canonical SMILES | CC(C)OC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)OC(C)C |
| Melting Point | 65.0 °C |
| Description | Nitrothal-isopropyl is a nitrobenzoic acid, an isopropyl ester and a diester. |
| Solubility | 9.14e-06 M |
| Synonyms | Nitrothal-isopropyl, Nirothale, Nitrothal, Diisopropyl 5-nitroisophthalate |
| PubChem Compound | 43704 |
| Last Modified | Nov 11 2021 |
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